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Compound of Interest

Compound Name: (1S)-Calcitriol

Cat. No.: B3274801

Introduction

(1S)-Calcitriol is an isomer of calcitriol, the hormonally active form of vitamin D3. Calcitriol is a
key regulator of calcium and phosphate homeostasis, and it also plays significant roles in cell
proliferation, differentiation, and immune modulation. The biological effects of calcitriol are
primarily mediated through its binding to the Vitamin D Receptor (VDR), a nuclear transcription
factor. Upon binding, the VDR forms a heterodimer with the retinoid-X receptor (RXR), which
then translocates to the nucleus and binds to specific DNA sequences known as Vitamin D
Response Elements (VDRES) in the promoter regions of target genes, thereby modulating their
transcription. This document provides detailed application notes and protocols for cell-based
assays designed to measure the biological activity of (1S)-Calcitriol, intended for researchers,
scientists, and professionals in drug development.

l. Sighaling Pathways of (1S)-Calcitriol

The activity of (1S)-Calcitriol, like calcitriol, is mediated through two principal signaling
pathways: a genomic and a non-genomic pathway.

A. Genomic Signaling Pathway

The classical genomic pathway involves the direct regulation of gene expression. This pathway
is the foundation for many of the cell-based assays described below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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